Cas no 113476-63-4 (Penta-Me ether-2,3,4,7,9-Pentahydroxyphenanthrene)

• Product Name: Penta-Me ether-2,3,4,7,9-Pentahydroxyphenanthrene
• CAS No: 113476-63-4
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 2026321
• PubChem ID: 13964049
• Update Time: 2025-04-21

Penta-Me ether-2,3,4,7,9-Pentahydroxyphenanthrene Chemical and Physical Properties

Names and Identifiers

• Penta-Me ether-2,3,4,7,9-Pentahydroxyphenanthrene
• 2,3,4,7,9-pentamethoxyphenanthrene
• DTXCID40504173
• 113476-63-4
• DTXSID10553390

• Inchi： 1S/C19H20O5/c1-20-12-6-7-13-14(10-12)15(21-2)8-11-9-16(22-3)18(23-4)19(24-5)17(11)13/h6-10H,1-5H3
• InChI Key： DKNGVACRFHEWBZ-UHFFFAOYSA-N
• SMILES： COC1C=C2C(=CC3C(C2=CC=1)=C(OC)C(OC)=C(OC)C=3)OC

Computed Properties

• Exact Mass: 328.13107373Da
• Monoisotopic Mass: 328.13107373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols